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Abstract
Dibutyltin dilaurate (DBTDL), an organotin compound, is a versatile and widely utilized

chemical in various industrial and research applications. This technical guide provides an in-

depth overview of the core physical and chemical properties of DBTDL, its catalytic

mechanisms, and relevant experimental protocols. The information is curated to be a vital

resource for professionals in research, development, and quality control.

Chemical Identity and Structure
Dibutyltin dilaurate, with the chemical formula C₃₂H₆₄O₄Sn, is the dibutyltin(IV) ester of lauric

acid.[1] The central tin atom is covalently bonded to two butyl groups and two laurate groups.

Synonyms: DBTDL, Dibutylbis(lauroyloxy)tin, Dibutyltin di(dodecanoate)[2]

Physical Properties
DBTDL is typically a colorless to pale yellow, oily liquid at room temperature.[1][3] It possesses

a faint, fatty acid-like odor.[3] Upon cooling, it can solidify into a white crystalline powder.[1] Key

physical properties are summarized in Table 1.
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Property Value References

Molecular Weight 631.56 g/mol [4]

CAS Number 77-58-7 [4]

Appearance
Colorless to pale yellow oily

liquid
[1][3]

Melting Point
22-24 °C (72-75 °F; 295-297

K)
[2]

Boiling Point >204 °C at 12 mmHg [5]

Density 1.066 g/mL at 25 °C [6]

Refractive Index n20/D 1.471 [6]

Vapor Pressure 0.2 mmHg at 160 °C [4]

Solubility

Insoluble in water. Soluble in

most organic solvents such as

acetone, benzene, toluene,

and petroleum ether.[1][2]

Chemical Properties
Stability and Reactivity
DBTDL is stable under anhydrous conditions.[7] However, it is susceptible to hydrolysis in the

presence of moisture, which leads to the cleavage of the tin-oxygen bond, forming dibutyltin
oxide and lauric acid.[8] This degradation can result in a loss of catalytic activity.[8] The

compound is incompatible with strong oxidizing agents.[1] Upon heating to decomposition

(above 250 °C), it emits acrid smoke and fumes.[2]

Catalytic Activity
DBTDL is a highly efficient catalyst, particularly in polyurethane chemistry.[9] It facilitates the

reaction between isocyanates and polyols to form urethane linkages.[9] The catalytic

mechanism is generally understood to involve the coordination of the tin atom with both the

isocyanate and the hydroxyl groups, which lowers the activation energy of the reaction.[1][3]
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This dual activation brings the reactants into close proximity, accelerating the formation of the

urethane bond.[1]

Mandatory Visualizations
Catalytic Mechanism in Polyurethane Formation
The following diagram illustrates the proposed catalytic cycle of DBTDL in the formation of

polyurethane.
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Caption: Catalytic cycle of DBTDL in polyurethane synthesis.

Hydrolysis of Dibutyltin Dilaurate
The diagram below shows the hydrolysis pathway of DBTDL in the presence of water.
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Caption: Hydrolysis of DBTDL to form dibutyltin oxide and lauric acid.

Experimental Protocols
Determination of Dibutyltin Dilaurate in Air (Adapted
from OSHA Method)
This protocol outlines a method for the collection and analysis of airborne DBTDL.[10]

5.1.1. Principle

Airborne DBTDL is collected on a mixed cellulose ester filter. The filter is then extracted with

toluene, and the tin content is analyzed by graphite furnace atomic absorption (GFAA)

spectrophotometry.[10]

5.1.2. Apparatus

Personal sampling pump

Mixed cellulose ester filters (0.8 µm pore size, 37 mm diameter) in cassettes

Atomic absorption spectrophotometer with a graphite furnace

Volumetric flasks, pipettes, and other standard laboratory glassware
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Scintillation vials with polytetrafluoroethylene (PTFE)-lined caps

5.1.3. Reagents

Toluene, reagent grade

Dibutyltin dilaurate, analytical standard

Deionized water

Nitric acid, concentrated

5.1.4. Sample Collection

Calibrate a personal sampling pump to a flow rate of approximately 1 to 2 liters per minute.

Attach a filter cassette to the sampling pump.

Collect a known volume of air, with a recommended volume of 500 liters.[10]

After sampling, cap the cassettes and send them to the laboratory for analysis.

5.1.5. Sample Preparation

Carefully remove the filter from the cassette and place it into a clean scintillation vial.

Add a known volume of toluene (e.g., 5 mL) to the vial.

Cap the vial and gently agitate to extract the DBTDL from the filter.

5.1.6. Analysis

Prepare a series of calibration standards of DBTDL in toluene.

Set up the GFAA spectrophotometer according to the manufacturer's instructions for tin

analysis.

Analyze the calibration standards to generate a calibration curve.
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Analyze the sample extracts.

Calculate the concentration of DBTDL in the air sample based on the tin concentration, the

volume of air sampled, and the extraction volume.

General Protocol for Thermal Decomposition Analysis
Thermogravimetric analysis (TGA) can be employed to determine the thermal stability and

decomposition profile of DBTDL.

5.2.1. Principle

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This allows for the determination of decomposition temperatures.

5.2.2. Apparatus

Thermogravimetric analyzer

5.2.3. Procedure

Accurately weigh a small amount of the DBTDL sample (typically 5-10 mg) into a TGA

sample pan.

Place the pan in the TGA furnace.

Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

Record the mass loss as a function of temperature. The onset of mass loss indicates the

beginning of decomposition.[5]

Applications
DBTDL's primary application is as a catalyst in the production of polyurethanes, including

foams, coatings, adhesives, and sealants. It is also used as a catalyst for the vulcanization of

silicones at room temperature (RTV) and in transesterification reactions.[2] Additionally, DBTDL

serves as a heat stabilizer for polyvinyl chloride (PVC).[1]
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Conclusion
Dibutyltin dilaurate is a compound with well-defined physical and chemical properties that

make it an effective catalyst and stabilizer in numerous applications. A thorough understanding

of its characteristics, including its sensitivity to hydrolysis, is crucial for its proper handling,

storage, and application in research and industrial settings. The provided experimental

protocols offer a framework for the analysis and characterization of this important organotin

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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